Cas no 27472-21-5 ((3,4-Diethoxyphenyl)acetonitrile)
27472-21-5 structure
Product Name:(3,4-Diethoxyphenyl)acetonitrile
CAS No:27472-21-5
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD00060715
CID:53160
PubChem ID:520318
Update Time:2025-04-18
(3,4-Diethoxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Diethoxyphenyl)acetonitrile
- 3,4-Diethoxyphenylacetonitrile
- (3,4-Diethoxyphenyl)acetonitrile
- (3,4-Diethoxyphenyl)acetonitrile #
- A819083
- Benzeneacetonitrile, 3,4-diethoxy-
- Z56872847
- (3,4-diethoxy-phenyl)-acetonitrile
- EU-0052082
- SR-01000524006-1
- 3,4-diethoxybenzene acetonitrile
- 3,4-diethoxy-benzyl cyanide
- FT-0638706
- DTXSID60181900
- EINECS 248-479-7
- Enamine_005113
- 3,4-diethoxybenzyl cyanide
- AKOS000115158
- SCHEMBL2967916
- 27472-21-5
- FS-5559
- Oprea1_371438
- SR-01000524006
- J-016776
- EC 248-479-7
- 2-(3,4-diethoxyphenyl)-acetonitrile
- IDI1_007700
- HMS1408I09
- NS00002169
- CS-0299272
- F83552
- MFCD00060715
- ALBB-020763
- STK349291
- DB-021880
- FD70871
- DTXCID60104391
- 248-479-7
-
- MDL： MFCD00060715
- Inchi： 1S/C12H15NO2/c1-3-14-11-6-5-10(7-8-13)9-12(11)15-4-2/h5-6,9H,3-4,7H2,1-2H3
- InChI Key： OBDKFHFLERWBBI-UHFFFAOYSA-N
- SMILES： O(CC)C1C=C(CC#N)C=CC=1OCC
Computed Properties
- Exact Mass: 205.11000
- Monoisotopic Mass: 205.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 42.2A^2
Experimental Properties
- Density: 1.043
- Melting Point: 33-35°C
- Boiling Point: 130°C 1mm
- Flash Point: 119.5°C
- Refractive Index: 1.505
- PSA: 42.25000
- LogP: 2.55008
(3,4-Diethoxyphenyl)acetonitrile Security Information
- Hazardous Material transportation number：UN 3439
- Hazard Category Code： 20/21-22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- Risk Phrases：R20/21
(3,4-Diethoxyphenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
(3,4-Diethoxyphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018552-1g |
3,4-Diethoxyphenylacetonitrile |
27472-21-5 | 98% | 1g |
￡53.00 | 2022-03-01 | |
| Fluorochem | 018552-5g |
3,4-Diethoxyphenylacetonitrile |
27472-21-5 | 98% | 5g |
￡209.00 | 2022-03-01 | |
| Alichem | A019119561-5g |
2-(3,4-Diethoxyphenyl)acetonitrile |
27472-21-5 | 95% | 5g |
$400.00 | 2023-09-02 | |
| abcr | AB149970-1 g |
3,4-Diethoxyphenylacetonitrile, 98%; . |
27472-21-5 | 98% | 1 g |
€134.90 | 2023-07-20 | |
| abcr | AB149970-5 g |
3,4-Diethoxyphenylacetonitrile, 98%; . |
27472-21-5 | 98% | 5 g |
€369.50 | 2023-07-20 | |
| eNovation Chemicals LLC | Y1105099-25g |
(3,4-Diethoxyphenyl)acetonitrile |
27472-21-5 | 95% | 25g |
$650 | 2024-07-23 | |
| TRC | D476818-50mg |
(3,4-Diethoxyphenyl)acetonitrile |
27472-21-5 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D476818-100mg |
(3,4-Diethoxyphenyl)acetonitrile |
27472-21-5 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D476818-500mg |
(3,4-Diethoxyphenyl)acetonitrile |
27472-21-5 | 500mg |
$ 160.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369942-100mg |
2-(3,4-Diethoxyphenyl)acetonitrile |
27472-21-5 | 98% | 100mg |
￥345 | 2023-04-14 |
(3,4-Diethoxyphenyl)acetonitrile Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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